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Efficacy Comparison at a Glance

The table below summarizes the key findings for Galeterone in pancreatic and prostate cancer contexts.

Pancreatic Cancer (Preclinical

Aspect Prostate Cancer (Clinical Data)
Data)
Primary Investigational therapeutic for Treatment for metastatic castration-
Indication pancreatic ductal adenocarcinoma resistant prostate cancer (INCRPC) [2] [3]
(PDAC) [1]
Proposed Inhibits Mnk1/2-elF4E axis and NF- Triple action: CYP17A1 inhibitor,
Mechanism KB signaling; downregulates EMT androgen receptor (AR) antagonist, and
and stem cell factors; synergizes with AR down-regulator [2]
gemcitabine [1]
Key Gemcitabine-naive and gemcitabine- Human patients in clinical trials (e.g.,
Experimental resistant PDAC cell lines (e.g., ARMOR1, ARMORZ2, Phase 3) [2] [3]
Models MiaPaCa-2, S2-013); mouse
xenograft models [1]
Reported Up to 92% tumor growth inhibition Demonstrated anti-tumor activity and
Efficacy in mice; synergized with gemcitabine; safety in early-phase trials; did not
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Pancreatic Cancer (Preclinical .
Aspect Data) Prostate Cancer (Clinical Data)
ata

inhibited cell migration, invasion, and demonstrate superior efficacy to
proliferation [1] enzalutamide in AR-V7+ mCRPC in a
Phase 3 trial [3]

Development Early research (in vitro and in vivo Advanced clinical development (Phase 3
Status studies) [1] trials completed) [2] [3]

Experimental Data for Pancreatic Cancer

The following table details quantitative results from a 2017 preclinical study on Galeterone and its analogs

in pancreatic cancer models [1].

Experimental Model /

Key Findings
Assay 4/ g
Cell Viability (MTT Galeterone and analogs inhibited cell viability in a panel of PDAC cell lines,
Assay) including gemcitabine-resistant lines.
Synergy with Galeterone strongly synergized with gemcitabine in gemcitabine-resistant
Gemcitabine PDAC cells.
Cell Migration & Galeterone and analogs significantly inhibited PDAC cell migration and
Invasion invasion.
Xenograft Tumor Galeterone and analogs strongly inhibited MiaPaCa-2 tumor xenograft growth
Growth in mice, with inhibition ranging from 61% to 92%.

| Protein Level Modulation | Downregulated: p-elF4E, NF-kB (p-p65), N-cadherin, MMPs, Slug, Snail,
CXCR4, 3-Catenin, Nanog. Upregulated: E-Cadherin. |

Detailed Experimental Protocols
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For the key experiments cited above, the methodologies were as follows [1]:

e Cell Viability Assay: Cells were seeded in 96-well plates and treated with Galeterone/analogs for 4-
6 days. Cell viability was assessed using the MTT assay, which measures the reduction of a yellow
tetrazolium salt to purple formazan crystals by metabolically active cells.

e Synergy Studies (Gemcitabine): Gemcitabine-resistant PDAC cells were treated with
Galeterone/analogs and gemcitabine, both alone and in combination. The Combination Index (ClI)
was calculated using the Chou-Talalay method, where CI < 1 indicates synergy, Cl = 1 indicates
additive effect, and CI > 1 indicates antagonism.

¢ Cell Migration & Invasion Assays:

o Migration: A wound was created in a confluent cell monolayer, and the closure of the wound
was monitored over time after treatment.

o Invasion: Cells were placed in a Matrigel-coated Boyden chamber. The number of cells that
invaded through the Matrigel matrix toward a chemoattractant after treatment was counted.

¢ In Vivo Xenograft Study: Immunocompromised mice were subcutaneously injected with MiaPaCa-2
PDAC cells to form tumors. Once tumors were established, mice were treated with Galeterone or its
analogs. Tumor volume was measured regularly and calculated using the formula: (Length x
Width?)/2. Percent tumor growth inhibition was calculated by comparing the final tumor volumes in
treated vs. control groups.

Mechanisms of Action and Signaling Pathways

Galeterone's mechanisms differ between pancreatic and prostate cancer, as illustrated in the diagrams below.
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Galeterone in Pancreatic Cancer: Proposed Mechanism
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Galeterone in Prostate Cancer: Triple Action
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Interpretation Guide for Researchers

e Context of Evidence: The promising pancreatic cancer data comes from preclinical models, which
are essential for identifying potential but do not guarantee efficacy in humans. The prostate cancer
data is from clinical trials, reflecting direct human response [2] [3] [1].

o Differentiation via Mechanism: Galeterone's action against pancreatic cancer appears independent
of its established prostate cancer mechanisms. It targets the Mnk-elF4E axis, which is implicated in
gemcitabine resistance and PDAC progression, suggesting a potential strategy to overcome
therapeutic resistance [1].

¢ Clinical Translation Status: For prostate cancer, Galeterone has advanced through clinical
development but has not yet gained approval [3]. For pancreatic cancer, it remains a candidate in the
early research phase, and further development is needed to determine its clinical utility [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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